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Compound of Interest

Compound Name: 2,4,6-Tri-tert-butylphenol

Cat. No.: B181104

Essential Safety and Handling Guide for 2,4,6-Tri-
tert-butylphenol

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2,4,6-Tri-tert-butylphenol (CAS
No. 732-26-3). Adherence to these protocols is essential for ensuring personal safety and
minimizing environmental impact.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2,4,6-Tri-tert-butylphenol is
provided below.
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Property

Value

Appearance

Orange powder[1]

Molecular Formula

C18H300[2]

Molecular Weight 262.42 g/mol [2]

Melting Point 125-130 °CJ3]

Boiling Point 277 °C[1][3]

Density 0.919 g/cm3 (at 20 °C)[1]

Solubility in Water

Insoluble[1]

Hazard Identification and Classification

2,4,6-Tri-tert-butylphenol is classified with significant health and environmental hazards.[2][4]

Hazard Classification

Code Description

Acute Toxicity (Oral)

H302 Harmful if swallowed.[2][4][5]

May cause an allergic skin

Skin Sensitization H317 ]
reaction.[2][4][5]
] o May damage the unborn child.
Reproductive Toxicity H360D 2]
N o May cause damage to organs
Specific Target Organ Toxicity
H373 through prolonged or repeated
(Repeated Exposure)
exposure.[2]
Hazardous to the Aquatic ) o
) H400 Very toxic to aquatic life.[2]
Environment (Acute)
Hazardous to the Aquatic HA10 Very toxic to aquatic life with

Environment (Chronic)

long lasting effects.[2][6]

Signal Word: Danger[2][4]
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Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical.

Engineering Controls and Handling Procedures

Engineering Controls:

o Handle in a well-ventilated place, preferably within a chemical fume hood to minimize
inhalation of dust.[4]

o Ensure emergency exits and risk-elimination areas are readily accessible.[4]

Handling Protocol:

o Obtain Special Instructions: Before use, read and understand all safety precautions.[2][6]
e Avoid Dust Formation: Minimize dust generation and accumulation during handling.[1][7]
e Prevent Contact: Avoid contact with eyes, skin, and clothing.[1][4]

» Personal Hygiene: Do not eat, drink, or smoke in work areas.[2][4] Wash hands and any
exposed skin thoroughly after handling and before breaks.[4][6]

» Contaminated Clothing: Remove and wash contaminated clothing and gloves before reuse.
[2][4] Contaminated work clothing should not be allowed out of the workplace.[4][5]

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is mandatory to prevent exposure.
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Body Part Protection Specification

Weatr tightly fitting safety
goggles with side-shields or a

Eyes/Face Safety Goggles/Face Shield face shield.[4] Must conform to
EN166 (EU) or NIOSH (US)
standards.[4]

Handle with chemical-
) ] impermeable gloves (e.g.,
Skin/Hands Protective Gloves o
Nitrile).[8][9] Inspect gloves

before use.[10]

Wear appropriate protective
clothing, such as a lab coat or
Body Protective Clothing a chemical-resistant slicker

suit, to prevent skin exposure.

[1]141[°]

Use a NIOSH-approved N95
dust mask or equivalent
Respiratory Respirator respirator if dust is generated

or ventilation is inadequate.[1]

[3]

Storage Requirements

o Store in a tightly closed container.[1][4]
o Keep in a dry, cool, and well-ventilated area.[2]

o Store locked up and away from incompatible materials such as oxidizing agents, bases, acid
chlorides, acid anhydrides, brass, and copper.[1][4][6]

Emergency Procedures

Immediate and appropriate response to exposure or spills is critical.

First Aid Measures

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.xixisys.com/substances/732-26-3
https://www.xixisys.com/substances/732-26-3
https://www.epa.gov/sites/default/files/2017-08/documents/246-ttbp-use_information_-_8-7-17-clean.pdf
https://www.federalregister.gov/documents/2021/01/06/2020-28690/246-tristert-butylphenol-246-ttbp-regulation-of-persistent-bioaccumulative-and-toxic-chemicals-under
https://www.sigmaaldrich.com/US/en/sds/aldrich/137731
https://m.chemicalbook.com/ProductMSDSDetailCB2357818_EN.htm
https://www.xixisys.com/substances/732-26-3
https://www.federalregister.gov/documents/2021/01/06/2020-28690/246-tristert-butylphenol-246-ttbp-regulation-of-persistent-bioaccumulative-and-toxic-chemicals-under
https://m.chemicalbook.com/ProductMSDSDetailCB2357818_EN.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/t49409
https://m.chemicalbook.com/ProductMSDSDetailCB2357818_EN.htm
https://www.xixisys.com/substances/732-26-3
https://www.fishersci.es/store/msds?partNumber=10525401&countryCode=ES&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB2357818_EN.htm
https://www.xixisys.com/substances/732-26-3
https://www.fishersci.com/store/msds?partNumber=AC139335000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Protocol

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Do not
Eye Contact o i

allow the victim to rub or close their eyes.[1]

Seek immediate medical attention.[1][2]

Take off immediately all contaminated clothing.
) [4] Wash off with plenty of soap and water for at
Skin Contact _ o
least 15 minutes.[1][2] If skin irritation or a rash

occurs, get medical advice/attention.[4][6]

Rinse mouth with water.[1][4] Do NOT induce
Ingestion vomiting.[1][2] Call a POISON CENTER or

doctor if you feel unwell.[2][6]

Move the person into fresh air.[4][7] If breathing
) is difficult, give oxygen. If not breathing, give
Inhalation . o ) o
artificial respiration.[1][4] Get medical attention if

symptoms occur.[6]

Accidental Release Measures (Spill Response)

o Evacuate: Evacuate personnel to safe areas.[7]
e Ventilate: Ensure adequate ventilation.[1][7]

o Contain Spill: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains or surface water.[2][7]

o Use PPE: Wear appropriate personal protective equipment as outlined above.[7][8]

o Clean-up: Vacuum or sweep up the material and place it into a suitable, labeled, and closed
container for disposal.[1][6] Avoid generating dust.[1]

o Collect Spillage: Spillage is very toxic to aquatic life and must be collected.[4][5]

Disposal Plan
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o Dispose of contents and containers to an approved waste disposal plant.[5][6]

o Waste must be disposed of in accordance with all applicable local, regional, and national
regulations for hazardous waste.[6][10]

» Do not mix with other waste. Handle uncleaned containers as you would the product itself.
[10]

Procedural Workflow
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Workflow for Handling and Disposal of 2,4,6-Tri-tert-butylphenol

Preparation
- Review SDS
- Ensure Engineering Controls
- Don PPE

Proceed with Task

Handling
- Work in Ventilated Area
- Minimize Dust
- Avoid Contact

After Use

Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area
- Away from Incompatibles

Affer Medical Aid
(If Safe)

End of Jfask

Spill / Exposure Event

After Placing in Storage Generate Waste

Decontamination
- Clean Work Area

- Wash Hands
- Doff PPE

Spill Response First Aid
- Evacuate & Ventilate - Follow Protocol for
- Contain & Collect Eye, Skin, Ingestion,

- Use Full PPE Inhalation

Collect Spill Debris

Waste Collection
- Label Hazardous Waste
- Keep in Closed Container

For Final Disposal

Disposal

- Use Approved Waste
Disposal Service
- Follow Regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling, storage, and disposal of 2,4,6-Tri-tert-
butylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,4,6-Tri-tert-butylphenol(732-26-3)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

o 2. fishersci.es [fishersci.es]
e 3. 2,4,6-Tri-tert-butylphenol 98 732-26-3 [sigmaaldrich.com]

e 4. XiXisys | GHS 11 (Rev.11) SDS Word Tk CAS: 732-26-3 Name: 2,4,6-tri-tert-butylphenol
[xixisys.com]

e 5. guidechem.com [guidechem.com]

6. fishersci.com [fishersci.com]

e 7. chemicalbook.com [chemicalbook.com]
e 8. epa.gov [epa.gov]

e 9. Federal Register :: 2,4,6-tris(tert-butyl)phenol (2,4,6-TTBP); Regulation of Persistent,
Bioaccumulative, and Toxic Chemicals Under TSCA Section 6(h) [federalregister.gov]

» 10. sigmaaldrich.com [sigmaaldrich.com]

« To cite this document: BenchChem. [Personal protective equipment for handling 2,4,6-Tri-
tert-butylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181104#personal-protective-equipment-for-handling-
2-4-6-tri-tert-butylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b181104?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductMSDSDetailCB2357818_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2357818_EN.htm
https://www.fishersci.es/store/msds?partNumber=10525401&countryCode=ES&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/t49409
https://www.xixisys.com/substances/732-26-3
https://www.xixisys.com/substances/732-26-3
https://www.guidechem.com/msds/732-26-3.html
https://www.fishersci.com/store/msds?partNumber=AC139335000&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-4-6-tri-tert-butylphenol.htm
https://www.epa.gov/sites/default/files/2017-08/documents/246-ttbp-use_information_-_8-7-17-clean.pdf
https://www.federalregister.gov/documents/2021/01/06/2020-28690/246-tristert-butylphenol-246-ttbp-regulation-of-persistent-bioaccumulative-and-toxic-chemicals-under
https://www.federalregister.gov/documents/2021/01/06/2020-28690/246-tristert-butylphenol-246-ttbp-regulation-of-persistent-bioaccumulative-and-toxic-chemicals-under
https://www.sigmaaldrich.com/US/en/sds/aldrich/137731
https://www.benchchem.com/product/b181104#personal-protective-equipment-for-handling-2-4-6-tri-tert-butylphenol
https://www.benchchem.com/product/b181104#personal-protective-equipment-for-handling-2-4-6-tri-tert-butylphenol
https://www.benchchem.com/product/b181104#personal-protective-equipment-for-handling-2-4-6-tri-tert-butylphenol
https://www.benchchem.com/product/b181104#personal-protective-equipment-for-handling-2-4-6-tri-tert-butylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

